Cas no 1440955-62-3 (Benzonitrile, 3-(5-ethyl-1H-pyrazol-3-yl)-)

• Product Name: Benzonitrile, 3-(5-ethyl-1H-pyrazol-3-yl)-
• CAS No: 1440955-62-3
• MF: C₁₂H₁₁N₃
• MW: 197.235841989517
• CID: 2113161
• Update Time: 2023-08-04

Benzonitrile, 3-(5-ethyl-1H-pyrazol-3-yl)- Chemical and Physical Properties

Names and Identifiers

• 3-(5-ethyl-1H-pyrazol-3-yl)Benzonitrile
• Benzonitrile, 3-(5-ethyl-1H-pyrazol-3-yl)-

• Inchi： 1S/C12H11N3/c1-2-11-7-12(15-14-11)10-5-3-4-9(6-10)8-13/h3-7H,2H2,1H3,(H,14,15)
• InChI Key： DJJOCHSIKWEPQC-UHFFFAOYSA-N
• SMILES： N1C(=CC(C2C=CC=C(C#N)C=2)=N1)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 255
• Topological Polar Surface Area: 52.5